Cas no 159092-79-2 (Phenanthrene,1,7,9-trinitro-)

• Product Name: Phenanthrene,1,7,9-trinitro-
• CAS No: 159092-79-2
• MF: C₁₄H₇N₃O₆
• MW: 313.221883058548
• CID: 215326
• PubChem ID: 154732
• Update Time: 2025-04-19

Phenanthrene,1,7,9-trinitro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,1,7,9-trinitro-
• 1,7,9-trinitrophenanthrene
• DTXSID40166578
• CCRIS 7662
• Phenanthrene, 1,7,9-trinitro-
• 159092-79-2

• Inchi： 1S/C14H7N3O6/c18-15(19)8-4-5-10-9-2-1-3-13(16(20)21)12(9)7-14(17(22)23)11(10)6-8/h1-7H
• InChI Key： APSCWOVJURKCBJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C2C(=CC=CC2=C2C=CC(=CC2=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 313.03351
• Monoisotopic Mass: 313.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.621
• Boiling Point: 565.6°Cat760mmHg
• Flash Point: 291.3°C
• Refractive Index: 1.786
• PSA: 129.42